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  4. 6-(3,4-Dimethoxyphenyl)-9-(3-nitrophenyl)-5-propanoyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
6-(3,4-Dimethoxyphenyl)-9-(3-nitrophenyl)-5-propanoyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one 6-(3,4-Dimethoxyphenyl)-9-(3-nitrophenyl)-5-propanoyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
Brand Name: Vulcanchem
CAS No.: 354539-50-7
VCID: VC0444457
InChI: InChI=1S/C30H29N3O6/c1-4-28(35)32-24-11-6-5-10-22(24)31-23-15-20(18-8-7-9-21(14-18)33(36)37)16-25(34)29(23)30(32)19-12-13-26(38-2)27(17-19)39-3/h5-14,17,20,30-31H,4,15-16H2,1-3H3
SMILES: CCC(=O)N1C(C2=C(CC(CC2=O)C3=CC(=CC=C3)[N+](=O)[O-])NC4=CC=CC=C41)C5=CC(=C(C=C5)OC)OC
Molecular Formula: C30H29N3O6
Molecular Weight: 527.6g/mol

6-(3,4-Dimethoxyphenyl)-9-(3-nitrophenyl)-5-propanoyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one

CAS No.: 354539-50-7

Main Products

VCID: VC0444457

Molecular Formula: C30H29N3O6

Molecular Weight: 527.6g/mol

6-(3,4-Dimethoxyphenyl)-9-(3-nitrophenyl)-5-propanoyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one - 354539-50-7

CAS No. 354539-50-7
Product Name 6-(3,4-Dimethoxyphenyl)-9-(3-nitrophenyl)-5-propanoyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
Molecular Formula C30H29N3O6
Molecular Weight 527.6g/mol
IUPAC Name 6-(3,4-dimethoxyphenyl)-9-(3-nitrophenyl)-5-propanoyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C30H29N3O6/c1-4-28(35)32-24-11-6-5-10-22(24)31-23-15-20(18-8-7-9-21(14-18)33(36)37)16-25(34)29(23)30(32)19-12-13-26(38-2)27(17-19)39-3/h5-14,17,20,30-31H,4,15-16H2,1-3H3
Standard InChIKey CWGLHFVUPUMWRC-UHFFFAOYSA-N
SMILES CCC(=O)N1C(C2=C(CC(CC2=O)C3=CC(=CC=C3)[N+](=O)[O-])NC4=CC=CC=C41)C5=CC(=C(C=C5)OC)OC
Canonical SMILES CCC(=O)N1C(C2=C(CC(CC2=O)C3=CC(=CC=C3)[N+](=O)[O-])NC4=CC=CC=C41)C5=CC(=C(C=C5)OC)OC
PubChem Compound 3841513
Last Modified Nov 11 2021
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